Cas no 18636-55-0 (1H-Indene,1,1-dimethyl-)

• Product Name: 1H-Indene,1,1-dimethyl-
• CAS No: 18636-55-0
• MF: C₁₁H₁₂
• MW: 144.212983131409
• MDL: MFCD00061044
• CID: 141827
• PubChem ID: 29160
• Update Time: 2025-06-07

1H-Indene,1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene,1,1-dimethyl-
• 1,1-DIMETHYL-1H-INDENE
• 1,1-Dimethylindene
• 1,1-dimethylind-2-ene
• 1H-Indene,1,1-dimethyl
• 3,3-dimethylindene
• dimethylindene
• Indene,1-dimethyl-
• XJL498QAK6
• 18636-55-0
• NSC170885
• SY297315
• UNII-XJL498QAK6
• NSC 170885
• DTXSID20171882
• MFCD00061044
• 1,1-Dimethyl-1H-indene #
• Indene, 1,1-dimethyl-
• AKOS004907872
• 1H-Indene,1-dimethyl-
• 1H-Indene, 1,1-dimethyl-
• NSC-170885

• MDL： MFCD00061044
• Inchi： 1S/C11H12/c1-11(2)8-7-9-5-3-4-6-10(9)11/h3-8H,1-2H3
• InChI Key： HVBHEPYJVAMWCY-UHFFFAOYSA-N
• SMILES： C1(C)(C)C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 144.09400
• Monoisotopic Mass: 144.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.959
• Boiling Point: 206.5°Cat760mmHg
• Flash Point: 71.4°C
• Refractive Index: 1.542
• PSA: 0.00000
• LogP: 2.99100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on 1H-Indene,1,1-dimethyl-

1H-Indene, 1,1-Dimethyl- (CAS No. 18636-55-0): An Overview of Its Properties and Applications

1H-Indene, 1,1-dimethyl- (CAS No. 18636-55-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structural features and chemical properties, making it a valuable building block in various applications. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of 1H-Indene, 1,1-dimethyl-.

Chemical Structure and Synthesis

1H-Indene, 1,1-dimethyl- is a substituted indene derivative with the molecular formula C₉H₁₂. The compound features a seven-membered ring fused to a benzene ring, with two methyl groups attached to the 1-position of the indene ring. This unique structure imparts specific reactivity and stability to the molecule. The synthesis of 1H-Indene, 1,1-dimethyl- can be achieved through various methods, including the Diels-Alder reaction of 1-methoxy-2-butyne with cyclopentadiene followed by demethylation and methylation steps.

Physical and Chemical Properties

1H-Indene, 1,1-dimethyl- is a colorless liquid at room temperature with a boiling point of approximately 200°C. It has a molecular weight of 120.20 g/mol and is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. The compound exhibits excellent thermal stability and low toxicity, making it suitable for use in various industrial and research settings.

The chemical reactivity of 1H-Indene, 1,1-dimethyl- is influenced by its aromaticity and the presence of the two methyl groups. These substituents can participate in various chemical reactions, including electrophilic aromatic substitution (EAS), nucleophilic addition to the double bond, and metal-catalyzed coupling reactions. Recent studies have explored the use of 1H-Indene, 1,1-dimethyl- as a ligand in transition metal catalysis, demonstrating its potential in facilitating efficient and selective transformations.

Potential Applications

Organic Synthesis: 1H-Indene, 1,1-dimethyl- serves as a valuable starting material in the synthesis of complex organic molecules. Its reactivity and stability make it an ideal choice for constructing intricate molecular frameworks. For instance, it has been used in the synthesis of biologically active compounds such as indole alkaloids and other natural products.

Materials Science: The unique electronic properties of 1H-Indene, 1,1-dimethyl- have led to its application in the development of functional materials. Research has shown that derivatives of this compound can be used to create conjugated polymers with tunable optical and electronic properties. These materials have potential applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Pharmaceutical Research: In the pharmaceutical industry, 1H-Indene, 1,1-dimethyl- has shown promise as a scaffold for drug discovery. Its structural features allow for the introduction of various functional groups that can modulate biological activity. Studies have explored its use as a precursor for developing novel therapeutic agents targeting specific diseases such as cancer and neurodegenerative disorders.

Clinical Trials:

In recent clinical trials involving derivatives of 1H-Indene, 1,1-dimethyl-, promising results have been observed in terms of efficacy and safety. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-cancer activity against multiple tumor cell lines while demonstrating low toxicity to normal cells. These findings highlight the potential of 1H-Indene, 1,1-dimethyl--based compounds as novel therapeutic agents.

Safety Considerations strong> p > < p >While 1 H - Ind ene , 1 , 1 - Di me thyl - strong >is generally considered safe for use in laboratory settings , proper handling precautions should always be followed . It is important to store the compound in tightly sealed containers away from heat sources and incompatible materials . Personal protective equipment such as gloves , goggles , and lab coats should be worn when handling this compound to minimize exposure risks . p > < p >In conclusion ,< strong > 7 H - Ind ene , 7 , 7 - Di me thyl - strong >( CAS No . 78636 - 55 - ) is a multifaceted organic compound with diverse applications across various scientific disciplines . Its unique chemical structure , favorable physical properties , and versatile reactivity make it an invaluable tool for researchers working in fields such as organic synthesis , materials science , and pharmaceutical development . As ongoing research continues to uncover new possibilities for this compound , its importance in advancing scientific knowledge is likely to grow even further . p > article > response >